ethyl 2-(4-isopropoxybenzamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[(4-propan-2-yloxybenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C20H23NO4S/c1-4-24-20(23)17-15-6-5-7-16(15)26-19(17)21-18(22)13-8-10-14(11-9-13)25-12(2)3/h8-12H,4-7H2,1-3H3,(H,21,22)
• InChI Key: TUAPJNQRHAGXEY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCC2)NC(=O)C3=CC=C(C=C3)OC(C)C
• Molecular Formula: C20H23NO4S
• Molecular Weight: 373.5 g/mol

Description

Ethyl 2-(4-isopropoxybenzamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C20H23NO4S and its molecular weight is 373.47. The purity is usually 95%.
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Scientific Research Applications

Anticancer Properties: Thiophene-based compounds exhibit promising anticancer activity. . The specific mechanism of action and target pathways would require further investigation.

Anti-Inflammatory Effects: Some thiophene derivatives possess anti-inflammatory properties. Understanding their molecular interactions and potential as anti-inflammatory drugs could lead to therapeutic advancements.

Antimicrobial Agents: Thiophene-containing molecules have demonstrated antimicrobial activity. Investigating their efficacy against specific pathogens and mechanisms of action is crucial.

Organic Electronics and Semiconductors

Thiophene derivatives play a pivotal role in organic electronics and material science:

Organic Field-Effect Transistors (OFETs): The thiophene ring system contributes to the development of OFETs, which are essential components in flexible displays and electronic devices. Researchers explore novel derivatives for improved performance.

Organic Light-Emitting Diodes (OLEDs): Thiophene-based compounds find applications in OLEDs, enhancing their efficiency and stability. Their unique electronic properties make them attractive candidates for next-generation displays.

Corrosion Inhibition

Thiophene derivatives, including the compound , have been investigated as corrosion inhibitors. Their ability to protect metal surfaces from corrosion is valuable in industrial applications.

STAT3 Inhibitors

. These inhibitors target signal transducer and activator of transcription 3 (STAT3), a protein involved in cancer progression and inflammation.

Analytical Chemistry

Thiophene derivatives can serve as analytical tools:

• . This highlights their potential in analytical chemistry.

Mechanism of Action

Target of Action

It’s known that thiophene-based analogs have been studied extensively due to their potential as biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .

Mode of Action

Thiophene derivatives are known to exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties . For example, suprofen, a 2-substituted thiophene compound, is known as a nonsteroidal anti-inflammatory drug .

Biochemical Pathways

Thiophene derivatives are known to interact with various biochemical pathways due to their diverse pharmacological properties .

Result of Action

Thiophene derivatives are known to exhibit a variety of biological effects, including anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .